Cas no 2137609-41-5 (2-(3-Bromo-2-chlorophenyl)butanedioic acid)

• Product Name: 2-(3-Bromo-2-chlorophenyl)butanedioic acid
• CAS No: 2137609-41-5
• MF: C₁₀H₈BrClO₄
• MW: 307.525121688843
• CID: 5972680
• PubChem ID: 165450967
• Update Time: 2025-10-13

2-(3-Bromo-2-chlorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-chlorophenyl)butanedioic acid
• 2137609-41-5
• EN300-704819
• 2-(3-Bromo-2-chlorophenyl)butanedioic acid

• Inchi： 1S/C10H8BrClO4/c11-7-3-1-2-5(9(7)12)6(10(15)16)4-8(13)14/h1-3,6H,4H2,(H,13,14)(H,15,16)
• InChI Key： RTTHAMUALFQXPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 305.92945g/mol
• Monoisotopic Mass: 305.92945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Bromo-2-chlorophenyl)butanedioic acid

Introduction to 2-(3-Bromo-2-chlorophenyl)butanedioic acid (CAS No. 2137609-41-5) and Its Emerging Applications in Chemical Biology

2-(3-Bromo-2-chlorophenyl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137609-41-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This bidentate carboxylic acid derivative features a phenyl ring substituted with bromine and chlorine atoms, which endows it with distinct reactivity and binding capabilities. The presence of two carboxylic acid groups on a butane backbone enhances its potential as a chelating agent or a building block for more complex molecular architectures.

The compound’s bifunctional nature makes it particularly valuable in the design of novel ligands for metal ion coordination. In recent years, there has been growing interest in the development of metal-organic frameworks (MOFs) and coordination polymers, where such derivatives serve as key linkers or nodes. For instance, studies have demonstrated that 2-(3-Bromo-2-chlorophenyl)butanedioic acid can effectively coordinate with various transition metals, including copper, zinc, and manganese, to form stable complexes with applications in catalysis and sensing. The electron-withdrawing nature of the bromo and chloro substituents further modulates the coordination environment, allowing for fine-tuning of the metal binding affinity.

Moreover, the structural motif of 2-(3-Bromo-2-chlorophenyl)butanedioic acid has been explored in the context of drug discovery and medicinal chemistry. The phenyl ring serves as a pharmacophore that can interact with biological targets such as enzymes or receptors. Researchers have leveraged this scaffold to develop inhibitors targeting metabolic pathways relevant to diseases like cancer and inflammation. Notably, derivatives of this compound have shown promise in preclinical studies as modulators of polyphenol oxidase enzymes, which play a role in oxidative stress-related pathologies. The carboxylic acid groups provide opportunities for further derivatization, enabling the creation of prodrugs or conjugates that enhance bioavailability or targeted delivery.

Recent advances in computational chemistry have also highlighted the utility of 2-(3-Bromo-2-chlorophenyl)butanedioic acid as a starting material for designing tailored molecular systems. Molecular modeling studies indicate that its rigid backbone and orthogonal functional groups make it an ideal candidate for constructing supramolecular assemblies. These assemblies could find applications in nanotechnology, where precise control over molecular architecture is essential for fabricating functional materials. For example, self-assembled structures based on this compound have been investigated for their potential use in drug delivery systems, where encapsulated payloads can be released under specific stimuli.

The synthesis of 2-(3-Bromo-2-chlorophenyl)butanedioic acid itself presents an interesting challenge due to the need for regioselective bromination and chlorination of the phenyl ring. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and electrochemical oxidation, have enabled more efficient access to this intermediate. These techniques not only improve yield but also minimize unwanted byproducts, making the compound more accessible for industrial-scale applications. The growing emphasis on green chemistry has further driven innovation in its preparation, with solvent-free reactions and recyclable catalysts gaining traction.

In conclusion, 2-(3-Bromo-2-chlorophenyl)butanedioic acid (CAS No. 2137609-41-5) represents a versatile building block with broad implications across multiple scientific disciplines. Its unique structural features make it indispensable in coordination chemistry, drug design, and materials science. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its role as a cornerstone in modern chemical biology.